Cas no 1823345-66-9 (2,2-Difluoro-2-(1-methylpiperidin-2-yl)ethanol)

• Product Name: 2,2-Difluoro-2-(1-methylpiperidin-2-yl)ethanol
• CAS No: 1823345-66-9
• MF: C₈H₁₅F₂NO
• MW: 179.207609415054
• CID: 6606863
• PubChem ID: 22124446
• Update Time: 2025-05-21

2,2-Difluoro-2-(1-methylpiperidin-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1823345-66-9
• EN300-1933281
• 2,2-difluoro-2-(1-methylpiperidin-2-yl)ethan-1-ol
• 2,2-difluoro-2-(1 -methylpiperidin-2-yl)ethanol
• 2,2-difluoro-2-(1-methylpiperidin-2-yl)ethanol
• SCHEMBL8188488
• 2,2-Difluoro-2-(1-methylpiperidin-2-yl)ethanol

• Inchi： 1S/C8H15F2NO/c1-11-5-3-2-4-7(11)8(9,10)6-12/h7,12H,2-6H2,1H3
• InChI Key： JQAHAJQDDKARAA-UHFFFAOYSA-N
• SMILES： FC(CO)(C1CCCCN1C)F

Computed Properties

• Exact Mass: 179.11217043g/mol
• Monoisotopic Mass: 179.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 23.5Ų

Additional information on 2,2-Difluoro-2-(1-methylpiperidin-2-yl)ethanol

2,2-Difluoro-2-(1-methylpiperidin-2-yl)ethanol (CAS No: 1823345-66-9)

The compound 2,2-Difluoro-2-(1-methylpiperidin-2-yl)ethanol, identified by the CAS registry number 1823345-66-9, is a chemically synthesized organic compound with a unique structure and potential applications in various fields. This compound belongs to the class of fluorinated alcohols, which have gained significant attention in recent years due to their versatile properties and biological activities.

The molecular structure of 2,2-Difluoro-2-(1-methylpiperidin-2-yl)ethanol consists of a central ethanol backbone with two fluorine atoms attached to the same carbon atom. This creates a highly fluorinated environment, which is known to enhance certain chemical properties such as lipophilicity and stability. The piperidine ring, substituted with a methyl group at position 1 and connected to the ethanol backbone at position 2, adds complexity to the molecule and potentially influences its pharmacokinetic properties.

Recent studies have explored the potential of this compound in drug discovery and development. Its unique structure suggests that it could serve as a lead compound for designing novel pharmaceutical agents. For instance, researchers have investigated its ability to modulate ion channels, which are critical targets for treating various diseases such as epilepsy, pain, and cardiovascular disorders.

In addition to its pharmacological applications, 1823345-66-9 has also been studied for its environmental fate and toxicity. Understanding its behavior in aquatic environments is crucial for assessing its potential impact on ecosystems. Preliminary findings indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is a positive indicator for its environmental safety.

The synthesis of 2,2-Difluoro-2-(1-methylpiperidin-2-yl)ethanol involves a multi-step process that includes nucleophilic substitution and fluorination reactions. These steps require precise control over reaction conditions to ensure high yields and purity of the final product. Researchers have optimized these processes to improve scalability and reduce production costs.

In terms of physical properties, this compound has a melting point of approximately -50°C and a boiling point around 100°C under standard atmospheric pressure. Its solubility in water is moderate, making it suitable for formulation in various pharmaceutical dosage forms such as tablets, capsules, or liquid suspensions.

The development of analytical methods for the characterization of this compound has also been an area of active research. Techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its identity and purity. These methods are essential for ensuring quality control during manufacturing processes.

In conclusion, 1823345-66-9, or 2,2-Difluoro-2-(1-methylpiperidin-2-yl)ethanol, represents an intriguing molecule with promising applications in drug development and other chemical industries. Ongoing research continues to uncover new insights into its properties and potential uses, positioning it as a valuable asset in modern chemistry.